Cas no 1692510-27-2 (Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]-)

• Product Name: Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]-
• CAS No: 1692510-27-2
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5283417
• Update Time: 2025-10-23

Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]-

• Inchi： 1S/C9H17ClO/c1-9(2,6-10)7-11-5-8-3-4-8/h8H,3-7H2,1-2H3
• InChI Key： GDOYBUGWXQWYJC-UHFFFAOYSA-N
• SMILES： C1(COCC(C)(C)CCl)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]-

Recent Advances in the Study of Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]- (CAS: 1692510-27-2)

Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]- (CAS: 1692510-27-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and chloro-dimethylpropoxy functional group, has shown potential in various applications, including drug development and chemical synthesis. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

The synthesis of Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]- has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is critical for large-scale production, which is essential for further pharmacological evaluation and potential commercialization.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's role as a building block in the synthesis of more complex molecules. Its unique structure allows for versatile modifications, making it a valuable intermediate in the development of novel pharmaceuticals. For instance, a 2022 patent application highlighted its use in the synthesis of a new class of antiviral agents, showcasing its potential in addressing unmet medical needs.

Despite these promising developments, challenges remain. The stability of Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]- under physiological conditions is a concern, as degradation products could affect its efficacy and safety. Researchers are actively investigating formulation strategies to enhance its stability, such as encapsulation in nanocarriers or derivatization to improve pharmacokinetic properties.

In conclusion, Cyclopropane, [(3-chloro-2,2-dimethylpropoxy)methyl]- (CAS: 1692510-27-2) represents a promising compound with diverse applications in chemical biology and drug development. Continued research into its synthesis, biological activity, and therapeutic potential is essential to fully unlock its value. The recent advancements highlighted in this briefing underscore the compound's significance and the need for further interdisciplinary collaboration to address existing challenges.